Cas no 91633-30-6 (Benzene, 1-(1-azidoethyl)-4-methoxy-)

• Product Name: Benzene, 1-(1-azidoethyl)-4-methoxy-
• CAS No: 91633-30-6
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 786864
• PubChem ID: 13330258
• Update Time: 2025-04-19

Benzene, 1-(1-azidoethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-azidoethyl)-4-methoxy-
• 1-(1-azidoethyl)-4-methoxybenzene
• 1-(4-methoxyphenyl)ethyl azid
• 1-(4-Methoxyphenyl)ethyl azide
• 1-azido-1-(4-methoxyphenyl)ethane
• 1-azido-1-(p-methoxyphenyl)ethane
• Benzene,1-(1-azidoethyl)-4-methoxy
• DTXSID90537057
• SCHEMBL19435760
• 91633-30-6

• Inchi： 1S/C9H11N3O/c1-7(11-12-10)8-3-5-9(13-2)6-4-8/h3-7H,1-2H3
• InChI Key： LXNPYQZBMRIOFT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 177.09000
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 58.98000
• LogP: 2.51926